(R)-2-(2-Fluorophenyl)-2-methyl-1-((4-nitrophenyl)sulfonyl)aziridine

• IUPAC Name: (2R)-2-(2-fluorophenyl)-2-methyl-1-(4-nitrophenyl)sulfonylaziridine
• InChI: InChI=1S/C15H13FN2O4S/c1-15(13-4-2-3-5-14(13)16)10-17(15)23(21,22)12-8-6-11(7-9-12)18(19)20/h2-9H,10H2,1H3/t15-,17?/m0/s1
• InChI Key: IITPOHZVHXYLKZ-MYJWUSKBSA-N
• Canonical SMILES: CC1(CN1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3F
• Isomeric SMILES: C[C@]1(CN1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3F
• Molecular Formula: C15H13FN2O4S
• Molecular Weight: 336.3 g/mol

Description

(R)-2-(2-Fluorophenyl)-2-methyl-1-((4-nitrophenyl)sulfonyl)aziridine is a useful research compound. Its molecular formula is C15H13FN2O4S and its molecular weight is 336.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (R)-2-(2-Fluorophenyl)-2-methyl-1-((4-nitrophenyl)sulfonyl)aziridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (R)-2-(2-Fluorophenyl)-2-methyl-1-((4-nitrophenyl)sulfonyl)aziridine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antiandrogen Activity : A study by Tucker, Crook, and Chesterson (1988) in "Journal of Medicinal Chemistry" discusses the synthesis and structure-activity relationships of derivatives similar to your compound, particularly focusing on their antiandrogen activity. One such derivative, (RS)-4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-(trifluoromethyl)propionanilide, exhibits significant potential for treating androgen-responsive diseases (Tucker, Crook, & Chesterson, 1988).

• Synthesis of Aziridine Derivatives : Madesclaire et al. (2013) in "Chemistry of Heterocyclic Compounds" described the synthesis of [(2R,3R)-3-(4-nitrophenyl)aziridin-2-yl]methanol through the reaction of a related compound with lithium hydroxide. This showcases the versatility of aziridine compounds in chemical synthesis (Madesclaire et al., 2013).

• Aziridination of Olefins : Müller, Baud, and Jacquier (1998) in "Canadian Journal of Chemistry" investigated the aziridination of olefins using compounds similar to (R)-2-(2-Fluorophenyl)-2-methyl-1-((4-nitrophenyl)sulfonyl)aziridine. This research is significant for understanding the catalytic processes involved in organic synthesis (Müller, Baud, & Jacquier, 1998).

• NMR Investigation for Drug Delivery : Keniche et al. (2013) in "Mediterranean Journal of Chemistry" conducted an NMR study on a similar aziridine derivative complexed with β-cyclodextrin. This research is important for understanding the potential of aziridine derivatives in drug delivery systems (Keniche et al., 2013).

• Polymer Science Applications : Research by Mbarushimana et al. (2018) in "Macromolecules" explored the polymerization of nitrophenylsulfonyl-activated aziridines, revealing the potential of aziridine derivatives in the field of polymer science. This study contributes to the understanding of polymer formation processes (Mbarushimana et al., 2018).

• Synthesis of Radiolabeled Compounds : Basuli et al. (2012) in "Nuclear Medicine and Biology" discussed the synthesis of a radiolabeled compound from an aziridine precursor, highlighting the relevance of aziridine derivatives in nuclear medicine and imaging (Basuli et al., 2012).